Cas no 1006449-98-4 (N-[(1-methyl-1h-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline)

• Product Name: N-[(1-methyl-1h-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline
• CAS No: 1006449-98-4
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• CID: 1126267
• PubChem ID: 19619178
• Update Time: 2025-11-02

N-[(1-methyl-1h-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-[(1-methyl-1h-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline
• N-[(1-methylpyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline
• AKOS000307164
• N-((1-Methyl-1H-pyrazol-3-yl)methyl)-2-(trifluoromethyl)aniline
• 1006449-98-4
• [(1-methylpyrazol-3-yl)methyl][2-(trifluoromethyl)phenyl]amine
• CS-0321573
• CHEMBL4992869
• STK349409
• N-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-N-[2-(TRIFLUOROMETHYL)PHENYL]AMINE

• MDL： MFCD04968467
• Inchi： 1S/C12H12F3N3/c1-18-7-6-9(17-18)8-16-11-5-3-2-4-10(11)12(13,14)15/h2-7,16H,8H2,1H3
• InChI Key： KSGCUSFWXKQJDS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NCC1C=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 255.09833188g/mol
• Monoisotopic Mass: 255.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[(1-methyl-1h-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline

N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline: A Versatile Chemical Compound with Emerging Applications

N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline (CAS No. 1006449-98-4) is a specialized organic compound that has gained significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its pyrazole and trifluoromethyl functional groups, offers a combination of chemical stability and reactivity that makes it valuable for multiple industrial and research purposes.

The molecular structure of N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline contains several notable features that contribute to its chemical behavior. The 1-methyl-1H-pyrazole moiety provides a heterocyclic framework with potential hydrogen bonding capabilities, while the trifluoromethyl group (-CF3) attached to the aromatic ring enhances the compound's lipophilicity and metabolic stability. These characteristics have made this compound particularly interesting for researchers exploring new materials and bioactive molecules.

Recent scientific literature highlights the growing importance of N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline in pharmaceutical research. The compound's structural motifs are frequently found in drug discovery programs targeting various therapeutic areas. Researchers are particularly interested in how the pyrazole-methyl-aniline scaffold might interact with biological systems, with several studies investigating its potential as a building block for novel drug candidates.

In material science applications, CAS 1006449-98-4 has shown promise as a precursor for advanced functional materials. The electron-withdrawing nature of the trifluoromethyl group combined with the electron-donating properties of the pyrazole ring creates interesting electronic characteristics that could be valuable in developing new organic semiconductors or liquid crystal materials. These applications align well with current industry trends toward more efficient and sustainable electronic materials.

The synthesis of N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline typically involves multi-step organic reactions that carefully control the introduction of each functional group. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and improve atom economy. These methods are particularly relevant given the current focus on sustainable chemical production in both academic and industrial settings.

Analytical characterization of 1006449-98-4 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for its various applications, especially in pharmaceutical contexts where even minor impurities can significantly impact biological activity. Recent advances in analytical technology have improved the ability to characterize and quantify this compound with greater precision.

From a commercial perspective, demand for N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline has been steadily increasing. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The global market for such specialized chemicals reflects broader trends in pharmaceutical and materials science research funding.

Safety considerations for handling CAS 1006449-98-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material safety data sheets provide detailed handling instructions that align with current occupational health and safety standards.

Looking toward future applications, researchers are exploring derivatization strategies for N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline to expand its utility. The compound's modular structure allows for various chemical modifications that could lead to new materials with tailored properties. This approach aligns well with current trends in molecular design that emphasize tunable functionality.

Environmental considerations for 1006449-98-4 follow emerging best practices for chemical sustainability. While specific ecotoxicological data may be limited for this particular compound, the chemical industry is increasingly adopting predictive modeling tools to assess environmental impact early in the development process. This proactive approach helps ensure that new applications of this compound meet evolving regulatory standards.

In summary, N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-(trifluoromethyl)aniline represents an interesting case study in modern chemical research and development. Its combination of structural features, synthetic accessibility, and potential applications across multiple disciplines makes it a compound worth watching as new technologies and research directions emerge. The continued exploration of this molecule's properties and applications demonstrates how fundamental chemical research can lead to practical innovations with broad impact.